Cas no 1000064-43-6 (tert-butyl (2S)-2-amino-2-cyclopentylacetate)

• Product Name: tert-butyl (2S)-2-amino-2-cyclopentylacetate
• CAS No: 1000064-43-6
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD11110392
• CID: 5303311
• PubChem ID: 21969816
• Update Time: 2025-05-26

tert-butyl (2S)-2-amino-2-cyclopentylacetate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-amino-2-cyclopentylacetate
• S-Cyclopentylglycine 1,1-dimethylethyl ester
• Cyclopentaneacetic acid, α-amino-, 1,1-dimethylethyl ester, (αS)-
• tert-butyl (2S)-2-amino-2-cyclopentylacetate

• MDL： MFCD11110392
• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)9(12)8-6-4-5-7-8/h8-9H,4-7,12H2,1-3H3/t9-/m0/s1
• InChI Key： LNGYENBQPBVHBE-VIFPVBQESA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H](N)C1CCCC1

Computed Properties

• Exact Mass: 199.157228913 g/mol
• Monoisotopic Mass: 199.157228913 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.29
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (2S)-2-amino-2-cyclopentylacetate

Introduction to Tert-butyl (2S)-2-amino-2-cyclopentylacetate (CAS No. 1000064-43-6)

Tert-butyl (2S)-2-amino-2-cyclopentylacetate, with the CAS number 1000064-43-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic biology. The presence of both a tert-butyl group and a (2S)-configured amino acid derivative makes it a versatile intermediate in the synthesis of more complex molecules.

The structure of tert-butyl (2S)-2-amino-2-cyclopentylacetate consists of a cyclopentyl ring substituted with an amino group at the 2-position and an acetoate moiety at the 1-position. The tert-butyl group, attached to the nitrogen atom of the amino group, provides steric hindrance that can influence the reactivity and selectivity of the compound in various chemical transformations. This feature is particularly valuable in medicinal chemistry, where precise control over molecular interactions is often required.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Studies using molecular modeling techniques have shown that tert-butyl (2S)-2-amino-2-cyclopentylacetate exhibits favorable solubility and metabolic stability, making it a promising candidate for further development as a pharmacological agent. These computational insights have guided experimental efforts, leading to more efficient synthetic routes and improved yields.

In the realm of drug discovery, the (2S)-configuration of the amino group is particularly noteworthy. Chiral drugs often exhibit different biological activities depending on their stereochemistry, and the (S)-configuration has been shown to be particularly effective in certain therapeutic contexts. For instance, studies on related compounds have demonstrated that the (S)-enantiomer can exhibit enhanced binding affinity to biological targets compared to its (R)-counterpart. This observation has spurred interest in exploring the potential therapeutic applications of tert-butyl (2S)-2-amino-2-cyclopentylacetate as a chiral building block.

The synthesis of tert-butyl (2S)-2-amino-2-cyclopentylacetate has been optimized through various methodologies, including asymmetric synthesis and enzymatic catalysis. Asymmetric synthesis techniques leverage chiral auxiliaries or catalysts to achieve high enantioselectivity, while enzymatic approaches utilize natural catalysts to promote specific reactions under mild conditions. These methods not only improve the yield and purity of the target compound but also minimize waste generation, aligning with green chemistry principles.

Recent research has also highlighted the potential of tert-butyl (2S)-2-amino-2-cyclopentylacetate in the development of novel therapeutic agents. For example, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. The cyclopentyl ring provides a rigid scaffold that can interact favorably with biological targets, while the amino group offers opportunities for further functionalization. These structural features make it an attractive candidate for designing molecules with tailored biological activities.

The chemical reactivity of tert-butyl (2S)-2-amino-2-cyclopentylacetate has been extensively studied, revealing its utility as a versatile intermediate in organic synthesis. The tert-butyl group enhances stability towards hydrolysis and oxidation, making it suitable for reactions under harsh conditions. Additionally, the amino group can participate in various transformations, such as amide bond formation, Schiff base condensation, and nucleophilic substitution reactions. These properties have enabled its use in constructing more complex molecules with diverse applications.

From a regulatory perspective, the production and handling of tert-butyl (2S)-2-amino-2-cyclopentylacetate must adhere to stringent safety standards to ensure worker safety and environmental protection. While not classified as a hazardous substance under current regulations, proper handling procedures are essential to prevent exposure to potentially irritant or toxic byproducts during synthesis and purification processes. Compliance with Good Manufacturing Practices (GMP) is also crucial for ensuring consistency and quality in large-scale production.

The future prospects for tert-butyl (2S)-2-amino-2-cyclopentylacetate are promising, with ongoing research exploring its potential applications in various fields. Advances in synthetic methodologies continue to improve access to this compound, while computational studies provide deeper insights into its biological behavior. As our understanding grows, so too does the potential for this compound to contribute to new discoveries in pharmaceuticals and beyond.